Cas no 83409-02-3 (3-(1-methyl-2-oxo-2-piperidin-1-ylethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one)

3-(1-methyl-2-oxo-2-piperidin-1-ylethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one structure
83409-02-3 structure
Product name:3-(1-methyl-2-oxo-2-piperidin-1-ylethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
CAS No:83409-02-3
MF:C25H29N3O5
MW:451.5148665905
CID:1808333
PubChem ID:3068401

3-(1-methyl-2-oxo-2-piperidin-1-ylethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-(1-methyl-2-oxo-2-piperidin-1-ylethyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
    • 3-(1-oxo-1-piperidin-1-ylpropan-2-yl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4-one
    • Piperidine, 1-(1-oxo-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)propyl)-
    • 3-[1-Oxo-1-(piperidin-1-yl)propan-2-yl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
    • BRN 4604542
    • 83409-02-3
    • DTXSID801003405
    • 1-(1-Oxo-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)propyl)piperidine
    • Inchi: InChI=1S/C25H29N3O5/c1-16(24(29)27-12-8-5-9-13-27)28-23(26-19-11-7-6-10-18(19)25(28)30)17-14-20(31-2)22(33-4)21(15-17)32-3/h6-7,10-11,14-16H,5,8-9,12-13H2,1-4H3
    • InChI Key: QHCBVYHTEAEPBR-UHFFFAOYSA-N
    • SMILES: CC(C(=O)N1CCCCC1)N2C(=NC3=CC=CC=C3C2=O)C4=CC(=C(C(=C4)OC)OC)OC

Computed Properties

  • Exact Mass: 451.21072103g/mol
  • Monoisotopic Mass: 451.21072103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 724
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.7Ų
  • XLogP3: 3.2

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